Cas no 1040674-39-2 (1-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}piperidine-2,6-dione)

• Product Name: 1-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}piperidine-2,6-dione
• CAS No: 1040674-39-2
• MF: C₁₇H₂₃N₃O₄S
• MW: 365.447222948074
• CID: 6418363
• PubChem ID: 27377683
• Update Time: 2025-08-03

1-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}piperidine-2,6-dione
• 1040674-39-2
• SR-01000922452-1
• AKOS024507992
• 1-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]piperidine-2,6-dione
• SR-01000922452
• F5381-0001
• 1-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione
• VU0642847-1

• Inchi： 1S/C17H23N3O4S/c21-16-7-4-8-17(22)20(16)13-14-25(23,24)19-11-9-18(10-12-19)15-5-2-1-3-6-15/h1-3,5-6H,4,7-14H2
• InChI Key： ZCONFOXPSCLWKG-UHFFFAOYSA-N
• SMILES： S(CCN1C(CCCC1=O)=O)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 365.14092740g/mol
• Monoisotopic Mass: 365.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}piperidine-2,6-dione

Comprehensive Overview of 1-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}piperidine-2,6-dione (CAS No. 1040674-39-2)

1-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}piperidine-2,6-dione (CAS No. 1040674-39-2) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a piperidine-2,6-dione core with a 4-phenylpiperazine sulfonyl moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its dual functional groups, which may contribute to its binding affinity and selectivity in biological systems.

The compound's sulfonyl ethyl linker and piperazine-phenyl substitution pattern are key features that differentiate it from other derivatives. These structural elements are often explored in the context of central nervous system (CNS) targeting and enzyme modulation, aligning with current trends in precision medicine. Given the rising demand for neuroactive compounds and small-molecule therapeutics, 1-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}piperidine-2,6-dione is frequently discussed in forums focusing on structure-activity relationships (SAR) and lead optimization.

From a synthetic chemistry perspective, the preparation of 1-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}piperidine-2,6-dione involves multi-step organic transformations, including sulfonylation and N-alkylation reactions. Its CAS No. 1040674-39-2 serves as a critical identifier in chemical databases, facilitating literature searches and patent reviews. The compound's molecular weight and logP value are also frequently queried by researchers evaluating its drug-likeness and ADME (absorption, distribution, metabolism, excretion) properties.

In recent years, the scientific community has shown growing interest in piperidine-2,6-dione derivatives due to their versatility in medicinal chemistry. For instance, analogs of this scaffold have been investigated for their potential roles in immune modulation and protein-protein interaction inhibition. The incorporation of a phenylpiperazine group further expands its applicability, as this motif is commonly found in compounds targeting G-protein-coupled receptors (GPCRs) and kinase enzymes.

Another area of exploration for CAS No. 1040674-39-2 is its potential use in computational chemistry and molecular docking studies. With advancements in AI-driven drug design, researchers are leveraging this compound's structure to predict binding poses and optimize virtual screening protocols. Questions such as "How does 1-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}piperidine-2,6-dione interact with specific biological targets?" or "What are its potential off-target effects?" are commonly searched in academic and industrial settings.

Beyond its pharmacological potential, 1-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}piperidine-2,6-dione is also a valuable tool for chemical biology studies. Its unique structure allows for the development of probe molecules to elucidate signaling pathways or identify novel binding partners. This aligns with the broader trend of using small-molecule probes to decode complex biological mechanisms, a topic frequently highlighted in high-impact journals.

In summary, 1-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}piperidine-2,6-dione (CAS No. 1040674-39-2) represents a compelling case study in modern drug discovery. Its structural complexity, combined with its relevance to hot research topics like targeted therapy and computational modeling, ensures its continued prominence in scientific discourse. As the field evolves, this compound may serve as a cornerstone for developing next-generation therapeutics with enhanced efficacy and specificity.